Cas no 2138187-22-9 (5-Thiazolesulfonyl fluoride, 2-chloro-)

• Product Name: 5-Thiazolesulfonyl fluoride, 2-chloro-
• CAS No: 2138187-22-9
• MF: C₃HClFNO₂S₂
• MW: 201.626940488815
• CID: 6484273
• Update Time: 2025-05-23

5-Thiazolesulfonyl fluoride, 2-chloro- Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolesulfonyl fluoride, 2-chloro-

• Inchi： 1S/C3HClFNO2S2/c4-3-6-1-2(9-3)10(5,7)8/h1H
• InChI Key： OOWVYDSDNDFNMF-UHFFFAOYSA-N
• SMILES： S1C(S(F)(=O)=O)=CN=C1Cl

Experimental Properties

• Density: 1.756±0.06 g/cm3(Predicted)
• Boiling Point: 300.6±34.0 °C(Predicted)
• pka: -3.28±0.10(Predicted)

Additional information on 5-Thiazolesulfonyl fluoride, 2-chloro-

Recent Advances in the Study of 5-Thiazolesulfonyl fluoride, 2-chloro- (CAS: 2138187-22-9) in Chemical Biology and Pharmaceutical Research

The compound 5-Thiazolesulfonyl fluoride, 2-chloro- (CAS: 2138187-22-9) has recently emerged as a significant focus in chemical biology and pharmaceutical research due to its unique reactivity and potential applications in drug discovery. This sulfonyl fluoride derivative is part of a growing class of sulfur(VI)-based electrophiles that exhibit selective reactivity with nucleophilic amino acids, making them valuable tools for covalent protein modification and activity-based protein profiling (ABPP). Recent studies have highlighted its utility in targeting serine hydrolases and other enzymes, positioning it as a promising candidate for the development of covalent inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a covalent warhead in inhibitor design. Researchers utilized 5-Thiazolesulfonyl fluoride, 2-chloro- to develop selective inhibitors of bacterial β-lactamases, addressing the critical challenge of antibiotic resistance. The study revealed that the thiazole ring's chloro-substitution enhanced both reactivity and selectivity, with the compound showing remarkable stability in physiological conditions. These findings suggest potential applications in combating multidrug-resistant bacterial infections.

In parallel research, the compound's mechanism of action has been further elucidated through structural biology approaches. X-ray crystallography studies of 5-Thiazolesulfonyl fluoride, 2-chloro- bound to various protein targets have provided atomic-level insights into its covalent binding mode. The sulfonyl fluoride group was shown to form stable adducts with catalytic serine residues, while the thiazole ring contributed to target specificity through complementary interactions with hydrophobic pockets. These structural insights are informing the rational design of next-generation covalent drugs with improved selectivity profiles.

Recent synthetic chemistry advances have also expanded access to 5-Thiazolesulfonyl fluoride, 2-chloro- derivatives. A 2024 Nature Communications paper described a novel, scalable synthesis route that enables the preparation of diverse analogs for structure-activity relationship studies. This methodological breakthrough has facilitated the exploration of the compound's pharmacological potential, with early-stage research indicating promising activity against several disease-relevant targets, including inflammatory mediators and oncogenic kinases.

The safety and pharmacokinetic properties of 5-Thiazolesulfonyl fluoride, 2-chloro- are currently under investigation in preclinical models. Preliminary data suggest favorable metabolic stability and tissue distribution patterns, though further optimization may be required to address potential off-target effects. As research progresses, this compound class may offer new opportunities for addressing challenging therapeutic targets through covalent modulation strategies.